Cas no 2248374-89-0 (Ethyl 3-(4-aminophenyl)-1-methylpyrazole-4-carboxylate)

• Product Name: Ethyl 3-(4-aminophenyl)-1-methylpyrazole-4-carboxylate
• CAS No: 2248374-89-0
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 6284043
• PubChem ID: 137937707
• Update Time: 2025-10-31

Ethyl 3-(4-aminophenyl)-1-methylpyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-aminophenyl)-1-methyl-1H-pyrazole-4-carboxylate
• EN300-6510898
• 2248374-89-0
• Ethyl 3-(4-aminophenyl)-1-methylpyrazole-4-carboxylate

• Inchi： 1S/C13H15N3O2/c1-3-18-13(17)11-8-16(2)15-12(11)9-4-6-10(14)7-5-9/h4-8H,3,14H2,1-2H3
• InChI Key： WQPLGYLGTZQBQY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN(C)N=C1C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 245.116426730g/mol
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.1Ų

Additional information on Ethyl 3-(4-aminophenyl)-1-methylpyrazole-4-carboxylate

Comprehensive Overview of Ethyl 3-(4-aminophenyl)-1-methylpyrazole-4-carboxylate (CAS No. 2248374-89-0)

Ethyl 3-(4-aminophenyl)-1-methylpyrazole-4-carboxylate (CAS No. 2248374-89-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, which combines an ethyl carboxylate group with an aminophenyl moiety. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

The compound’s CAS number 2248374-89-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its potential as a scaffold for kinase inhibitors, given the pyrazole core’s affinity for modulating enzymatic activity. Recent studies highlight its relevance in cancer therapy and inflammatory disease research, aligning with growing public interest in targeted therapies and precision medicine.

From a synthetic chemistry perspective, Ethyl 3-(4-aminophenyl)-1-methylpyrazole-4-carboxylate is synthesized via multi-step reactions involving condensation and functional group transformations. Its carboxylate ester group offers versatility for further derivatization, a feature frequently leveraged in medicinal chemistry optimization. The compound’s solubility and stability under physiological conditions are also key considerations for its applicability in drug formulation.

In agrochemical applications, this pyrazole-based compound is investigated for its potential as a pesticide intermediate, reflecting the industry’s demand for eco-friendly alternatives to traditional chemicals. With increasing global focus on sustainable agriculture, derivatives of CAS 2248374-89-0 are being evaluated for their biodegradability and low toxicity profiles.

The rise of AI-driven drug discovery has further amplified interest in compounds like Ethyl 3-(4-aminophenyl)-1-methylpyrazole-4-carboxylate. Computational models often prioritize such scaffolds for virtual screening, given their balanced lipophilicity and hydrogen-bonding capacity. This aligns with frequent search queries like "pyrazole derivatives in drug design" or "CAS 2248374-89-0 applications", underscoring its relevance in modern research.

Quality control of CAS No. 2248374-89-0 involves advanced analytical techniques such as HPLC and NMR spectroscopy, ensuring compliance with pharmaceutical-grade standards. Suppliers and manufacturers emphasize batch-to-batch consistency, a critical factor for researchers requiring reproducible results in high-throughput screening.

Environmental and regulatory aspects of Ethyl 3-(4-aminophenyl)-1-methylpyrazole-4-carboxylate are also under scrutiny. Its ecological impact assessment is part of broader discussions on green chemistry principles, resonating with trends like "sustainable synthetic routes" in peer-reviewed literature.

In summary, CAS 2248374-89-0 represents a multifaceted compound bridging pharmaceutical innovation and agrochemical advancement. Its structural adaptability and bioactivity potential position it as a cornerstone in contemporary molecular design, addressing both scientific challenges and societal demands for healthier and greener solutions.